![molecular formula C5H5NO3 B041810 4-Methyloxazole-5-carboxylic acid CAS No. 2510-32-9](/img/structure/B41810.png)
4-Methyloxazole-5-carboxylic acid
Overview
Description
4-Methyloxazole-5-carboxylic acid (MOCA) is an organic compound that belongs to the family of oxazoles. It is a colorless solid that is soluble in water and organic solvents. MOCA is an important intermediate in the synthesis of organic compounds and has a wide range of applications in the fields of medicine, agriculture, and biotechnology.
Scientific Research Applications
Total Synthesis of Natural Products : A study by Zhang and Ciufolini (2009) employed a new oxazole building block, 4-carbethoxy-5-methyl-2-(phenylsulfonyl)methyloxazole, for the total synthesis of siphonazoles A and B, which are unique natural products (Zhang & Ciufolini, 2009).
Cross-Coupling Reactions : Houpis et al. (2010) demonstrated the use of the carboxylic acid anion moiety as a tunable directing group in cross-coupling reactions of boronic acids with dihalo heterocycles (Houpis et al., 2010).
Synthesis of Enzymic Resolution Compounds : Morgan and Pinhey (1994) showcased an efficient synthesis of a moisture-sensitive compound, 4-ethoxycarbonyl-2-methyloxazol-5-one, which underwent high-yielding arylation and vinylation with organolead triacetates (Morgan & Pinhey, 1994).
Ruthenium-Catalyzed Synthesis : A study by Ferrini et al. (2015) developed a ruthenium-catalyzed synthesis method for producing protected 5-amino-1,2,3-triazole-4-carboxylic acid, useful in biologically active compounds and peptidomimetics (Ferrini et al., 2015).
Isoxazole-Oxazole Ring Transformation : Doleschall and Seres (1988) developed a novel base-catalyzed isoxazole-oxazole ring transformation technique (Doleschall & Seres, 1988).
Corrosion Inhibition : A study by Bentiss et al. (2007) found 4-MTHT (a derivative) to be an effective inhibitor of mild steel corrosion in hydrochloric acid (Bentiss et al., 2007).
Fungicidal and Insecticidal Activities : Liu, Li, and Li (2004) reported that novel 4-(3,4-dimethoxyphenyl)-2-methylthiazole-5-carboxylic acid derivatives showed promising fungicidal and insecticidal activities (Liu, Li, & Li, 2004).
Inhibitory Activity on Blood Platelet Aggregation : Ozaki et al. (1983) synthesized 5-substituted oxazole-4-carboxylic acid derivatives that showed inhibitory activity on blood platelet aggregation (Ozaki et al., 1983).
Bronchodilator Development : Ray and Ghosh (1999) identified N,N'-bis(4-methyloxazol-5-yl)urea as a key building block for the potential improved bronchodilator 1,3-bis(4-methyloxazol-5-yl)xanthine (Ray & Ghosh, 1999).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that the compound is used in laboratory settings for the synthesis of substances .
Mode of Action
It is used in a palladium-catalyzed cross-coupling between heteroaryl carboxylic acids and aryl bromides leading to arylated heterocycles .
Biochemical Pathways
The compound is known to be involved in the synthesis of arylated heterocycles .
Action Environment
It’s known that the compound should be handled with appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
4-methyl-1,3-oxazole-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO3/c1-3-4(5(7)8)9-2-6-3/h2H,1H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIXUNDOOBLSXPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC=N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00303366 | |
Record name | 4-methyl-1,3-oxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00303366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2510-32-9 | |
Record name | 2510-32-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158017 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-methyl-1,3-oxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00303366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methyl-1,3-oxazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 4-Methyloxazole-5-carboxylic acid in the synthesis of potential bronchodilators?
A1: this compound serves as the starting material for synthesizing N,N'-bis(4-methyloxazol-5-yl)urea. This urea derivative acts as the crucial building block for creating 1,3-bis(4-methyloxazol-5-yl)xanthine, a compound structurally similar to theophylline and hypothesized to have improved bronchodilatory effects [].
Q2: What spectroscopic data is available for characterizing this compound and its derivatives within this synthesis pathway?
A2: The research highlights the use of 13C NMR spectroscopy to analyze the electronic properties of the oxazole ring system, specifically its electron-withdrawing nature, throughout the synthesis process []. This data aids in confirming the structures of the synthesized compounds and understanding their electronic characteristics.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.